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Compound of Interest

Compound Name: 2-(Aminomethyl)morpholine

CAS No.: 116143-27-2

Cat. No.: B111239

Get Quote

Welcome to the comprehensive technical support guide for the formylation of morpholine. This

resource is meticulously designed for researchers, scientists, and professionals in drug

development, providing in-depth protocols, troubleshooting guidance, and frequently asked

questions (FAQs) to ensure successful and efficient synthesis of N-formylmorpholine.

Introduction
The formylation of morpholine to yield N-formylmorpholine is a fundamental chemical

transformation with broad applications, from its use as a high-temperature solvent to a key

intermediate in organic synthesis.[1][2] While seemingly straightforward, this reaction can

present challenges ranging from low yields to purification difficulties. This guide provides a

detailed exploration of the most common and effective methods for this synthesis, with a strong

emphasis on the practical aspects and troubleshooting of the experimental process.

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for the formylation of morpholine?
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A1: The most prevalent and industrially favored method for synthesizing N-formylmorpholine is

the direct reaction of morpholine with formic acid.[3] This method is valued for its simplicity,

cost-effectiveness, and relatively high yields.[4] Other reported methods include the use of

formyl chloride, carbon monoxide, and supercritical carbon dioxide, though these often involve

more hazardous materials, expensive catalysts, or require specialized high-pressure

equipment, making them less common in standard laboratory settings.[5]

Q2: Why is the reaction with formic acid often performed at elevated temperatures?

A2: The reaction between morpholine and formic acid is a dehydration condensation reaction.

[6] Elevated temperatures, often near the boiling point of the mixture, are necessary to drive

the reaction forward by removing the water produced as a byproduct.[7][8] This is frequently

accomplished through distillation, sometimes with the aid of a Dean-Stark trap or by using a

water-carrying agent (azeotropic distillation).[6][9]

Q3: Can I perform the formylation of morpholine at room temperature?

A3: While elevated temperatures are common, some catalytic systems can facilitate the

formylation of amines at or near room temperature.[10] However, for the direct reaction of

morpholine with formic acid without a catalyst, the reaction rate at room temperature is

generally very slow, leading to incomplete conversion and low yields. For practical laboratory

synthesis, heating is typically required to achieve a reasonable reaction time and yield.

Q4: What is the typical purity of N-formylmorpholine obtained after synthesis and how is it

purified?

A4: With proper procedure and purification, N-formylmorpholine can be obtained at a purity

greater than 99%.[7] The most common method of purification is fractional distillation under

reduced pressure (vacuum distillation).[8][11] This is necessary because N-formylmorpholine

has a high boiling point (approximately 239 °C at atmospheric pressure).[2] Distillation also

serves to remove any unreacted starting materials and water.

Experimental Protocols
Protocol 1: Direct Formylation of Morpholine with
Formic Acid (Solvent-Free)
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This protocol is adapted from established procedures and is suitable for general laboratory

synthesis.[7][12]

Materials:

Morpholine (distilled before use)

Formic acid (85-90% aqueous solution)

Round-bottom flask

Distillation apparatus

Heating mantle with stirrer

Vacuum source for distillation

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a distillation setup, add

morpholine (1.0 eq).

With stirring, slowly add formic acid (1.05-1.15 eq) dropwise to the morpholine. The reaction

is exothermic, so control the addition rate to maintain a manageable temperature.[5]

After the addition is complete, heat the reaction mixture. The temperature will gradually rise

as water begins to distill off.[7]

Continue heating and collecting the water distillate. The reaction temperature will increase as

the water is removed, eventually reaching up to 225 °C.[7]

Monitor the reaction progress by observing the cessation of water distillation. The reaction is

typically complete when no more water is collected.

After cooling the reaction mixture, purify the crude N-formylmorpholine by vacuum distillation

to obtain the final product.[8]
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Protocol 2: Formylation using a Water-Carrying Agent
(Azeotropic Distillation)
This method can offer better temperature control and more efficient water removal.[9]

Materials:

Morpholine

Formic acid

Toluene or other suitable water-carrying agent

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with stirrer

Procedure:

In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine

morpholine (1.0 eq) and the water-carrying agent (e.g., toluene).
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Slowly add formic acid (1.0-1.2 eq) to the mixture with stirring.

Heat the mixture to reflux. The water-toluene azeotrope will distill and be collected in the

Dean-Stark trap.

Continue refluxing until no more water is collected in the trap.

After the reaction is complete, cool the mixture.

Remove the solvent under reduced pressure.

Purify the resulting crude product by vacuum distillation.

Troubleshooting Guide

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Reaction Mechanism and Workflow Visualization
The formylation of morpholine with formic acid proceeds through a nucleophilic acyl substitution

mechanism. The nitrogen atom of morpholine acts as a nucleophile, attacking the carbonyl

carbon of formic acid. This is followed by the elimination of a water molecule to form the stable

amide product, N-formylmorpholine.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Reaction mechanism for the formylation of morpholine.

The experimental workflow can be visualized to ensure a clear understanding of the process

from reaction setup to final product isolation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Experimental workflow for N-formylmorpholine synthesis.

Safety Considerations
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Morpholine: is flammable and corrosive. It can cause severe skin burns and eye damage. It

is also harmful if swallowed or inhaled.[15]

Formic Acid: is a combustible liquid that is also corrosive and can cause severe skin burns

and eye damage. Inhalation can cause respiratory irritation.[16][17]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves (such as butyl or neoprene), and a lab coat when

handling these chemicals.[15][16]

Ventilation: All procedures should be conducted in a well-ventilated fume hood to avoid

inhalation of vapors.[18][19]

Exothermic Reaction: The initial mixing of morpholine and formic acid is exothermic. Add

reagents slowly and with cooling if necessary to control the temperature.[5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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